Cas no 1417514-34-1 (1-Allyl-3-difluoromethoxy-benzene)

• Product Name: 1-Allyl-3-difluoromethoxy-benzene
• CAS No: 1417514-34-1
• MF: C₁₀H₁₀F₂O
• MW: 184.182610034943
• CID: 5273459
• Update Time: 2025-05-21

1-Allyl-3-difluoromethoxy-benzene Chemical and Physical Properties

Names and Identifiers

• 1-Allyl-3-difluoromethoxy-benzene
• 1-(difluoromethoxy)-3-(prop-2-en-1-yl)benzene

• Inchi： 1S/C10H10F2O/c1-2-4-8-5-3-6-9(7-8)13-10(11)12/h2-3,5-7,10H,1,4H2
• InChI Key： MSLKBZKTGXWDAG-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)CC=C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 159
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2

Additional information on 1-Allyl-3-difluoromethoxy-benzene

1-Allyl-3-difluoromethoxy-benzene (CAS No. 1417514-34-1): A Comprehensive Overview

1-Allyl-3-difluoromethoxy-benzene (CAS No. 1417514-34-1) is a structurally unique aromatic compound that has garnered attention in various fields of chemistry, particularly in organic synthesis and materials science. This compound, characterized by its benzene ring substituted with an allyl group at position 1 and a difluoromethoxy group at position 3, exhibits interesting electronic and steric properties that make it a valuable building block in modern chemical research.

The synthesis of 1-Allyl-3-difluoromethoxy-benzene involves a combination of traditional organic chemistry techniques and modern catalytic methods. Recent advancements in cross-coupling reactions, such as the Suzuki-Miyaura coupling, have enabled more efficient and selective syntheses of this compound. Researchers have also explored the use of transition metal catalysts to enhance reaction yields and minimize byproducts, making this compound more accessible for large-scale applications.

One of the most notable applications of 1-Allyl-3-difluoromethoxy-benzene lies in its role as an intermediate in the development of bioactive molecules. The presence of the difluoromethoxy group introduces unique electronic effects, which can modulate the pharmacokinetic properties of drugs. For instance, recent studies have demonstrated that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities, suggesting potential applications in pharmaceuticals.

In the realm of materials science, 1-Allyl-3-difluoromethoxy-benzene has been utilized as a precursor for the synthesis of advanced polymers and organic semiconductors. The allyl group provides flexibility in polymerization reactions, while the difluoromethoxy group enhances thermal stability and mechanical properties. These attributes make it an attractive candidate for use in high-performance materials for electronics and aerospace industries.

Recent research has also focused on the environmental impact of 1-Allyl-3-difluoromethoxy-benzene and its derivatives. Studies have shown that certain analogs exhibit biodegradability under specific conditions, reducing their ecological footprint. This has led to increased interest in green chemistry approaches to synthesize and utilize this compound, aligning with global sustainability goals.

The structural versatility of 1-Allyl-3-difluoromethoxy-benzene has also made it a valuable tool in click chemistry. Its ability to participate in multiple bond-forming reactions allows for rapid assembly of complex molecular architectures, which is particularly useful in combinatorial drug discovery.

In conclusion, 1-Allyl-3-difluoromethoxy-benzene (CAS No. 1417514-34-1) stands out as a multifaceted compound with significant potential across diverse chemical disciplines. Its unique structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a key player in future innovations within organic synthesis, pharmaceuticals, and materials science.